Cas no 2228375-87-7 (N-methyl-N-3-(morpholin-4-yl)propylhydroxylamine)

• Product Name: N-methyl-N-3-(morpholin-4-yl)propylhydroxylamine
• CAS No: 2228375-87-7
• MF: C₈H₁₈N₂O₂
• MW: 174.240722179413
• CID: 6585969
• PubChem ID: 156083090
• Update Time: 2025-06-29

N-methyl-N-3-(morpholin-4-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-3-(morpholin-4-yl)propylhydroxylamine
• N-methyl-N-[3-(morpholin-4-yl)propyl]hydroxylamine
• SCHEMBL22997580
• EN300-2001325
• 2228375-87-7

• Inchi： 1S/C8H18N2O2/c1-9(11)3-2-4-10-5-7-12-8-6-10/h11H,2-8H2,1H3
• InChI Key： IBHWLCBRRCPWTN-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCCN(C)O

Computed Properties

• Exact Mass: 174.136827821g/mol
• Monoisotopic Mass: 174.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 35.9Ų

Additional information on N-methyl-N-3-(morpholin-4-yl)propylhydroxylamine

Introduction to Compound with CAS No. 2228375-87-7 and Product Name: N-methyl-N-3-(morpholin-4-yl)propylhydroxylamine

The compound with the CAS number 2228375-87-7 and the product name N-methyl-N-3-(morpholin-4-yl)propylhydroxylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of this compound incorporates a hydroxylamine moiety, which is a key functional group known for its reactivity and biological significance. The presence of a morpholine ring further enhances its chemical versatility, making it a promising candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in the development of novel compounds that exhibit both efficacy and selectivity in biological systems. The N-methyl-N-3-(morpholin-4-yl)propylhydroxylamine structure combines elements that are well-documented for their pharmacological activity. Specifically, the hydroxylamine group is known to participate in various biochemical pathways, while the morpholine ring provides stability and enhances solubility. These features make the compound an attractive scaffold for designing new therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors. Small molecules have become increasingly important in modern drug design due to their ability to interact selectively with biological targets. The N-methyl-N-3-(morpholin-4-yl)propylhydroxylamine molecule has been studied for its interactions with enzymes and receptors, suggesting that it could be used to modulate various signaling pathways. This capability is particularly relevant in the context of treating diseases such as cancer, inflammation, and neurological disorders.

Recent research has highlighted the importance of understanding the structural determinants of drug-likeness. The N-methyl-N-3-(morpholin-4-yl)propylhydroxylamine compound exemplifies this principle through its well-balanced physicochemical properties. These include appropriate molecular weight, lipophilicity, and solubility, all of which are critical factors for oral bioavailability and cellular uptake. The hydroxylamine group contributes to hydrogen bonding capabilities, which can enhance binding affinity to biological targets, while the morpholine ring ensures metabolic stability.

The compound’s potential is further underscored by its compatibility with modern computational methods used in drug discovery. Advanced computational techniques such as molecular docking and quantum mechanics simulations have been employed to predict the binding interactions of N-methyl-N-3-(morpholin-4-yl)propylhydroxylamine with various biological targets. These studies have provided valuable insights into its mechanism of action and have identified potential lead structures for further optimization.

In addition to its pharmacological potential, the synthesis of N-methyl-N-3-(morpholin-4-yl)propylhydroxylamine represents an achievement in synthetic organic chemistry. The synthesis involves multiple steps that showcase the versatility of modern synthetic methodologies. Key steps include nucleophilic substitution reactions, protecting group strategies, and catalytic hydrogenation. These synthetic approaches not only highlight the compound’s accessibility but also demonstrate the broader capabilities of medicinal chemists in designing complex molecules.

The role of N-methyl-N-3-(morpholin-4-yl)propylhydroxylamine in medicinal chemistry extends beyond its use as a standalone compound. It serves as a valuable building block for more complex derivatives that can be tailored to specific therapeutic needs. By modifying different parts of its structure, chemists can explore new pharmacophores and enhance desired properties such as potency, selectivity, and pharmacokinetics. This modular approach is essential for accelerating the drug discovery process.

One area where this compound shows particular promise is in the treatment of inflammatory diseases. Inflammatory pathways are dysregulated in many chronic conditions, making them attractive targets for therapeutic intervention. The hydroxylamine group has been shown to interact with key enzymes involved in inflammation, such as cyclooxygenases (COX) and lipoxygenases (LOX). By modulating these enzymes, N-methyl-N-3-(morpholin-4-yl)propylhydroxylamine could potentially reduce inflammation without causing significant side effects.

Another exciting application lies in neurodegenerative diseases such as Alzheimer’s disease and Parkinson’s disease. These conditions are characterized by oxidative stress and protein misfolding, both of which contribute to neuronal damage. The antioxidant properties associated with hydroxylamine derivatives make them candidates for protecting neurons from oxidative damage. Additionally, the morpholine ring may facilitate penetration across the blood-brain barrier, making this compound a viable candidate for central nervous system therapies.

The development of novel therapeutics also relies heavily on understanding off-target effects. Computational modeling has been instrumental in predicting potential interactions between N-methyl-N-3-(morpholin-4-yl)propylhydroxylamine and non-target proteins. By identifying potential off-targets early in the discovery process, researchers can design analogs that minimize unwanted effects while maintaining efficacy. This approach aligns with current trends toward personalized medicine, where drugs are tailored to individual patients based on their genetic profiles.

The synthesis and characterization of this compound have also contributed to our understanding of hydroxymine chemistry. Hydroxymine derivatives are less explored compared to their hydroxamic acid counterparts but hold significant promise due to their unique reactivity patterns. The study of N-methyl-N-3-(morpholin-4-y]propvlhydroxlaminel has provided new insights into how these compounds can be incorporated into drug-like molecules without compromising their biological activity.

In conclusion, N-methyl-N -3( morphollne - 4 - yl ) propvlhydr o x ylaminel (CAS No . 2228375 - 87 - 7 ) represents an exciting advancement i n pharmaceutical chemistry . Its unique structural features , coupled w ith promising preclinical data , make it a valuable candidate f or further exploration i n drug discovery . As research continues , we can expect t o see more applications emerging from t his class o f compounds , ultimately benefiting patients worldwide . p >